![molecular formula C13H21NO4 B2676508 2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid CAS No. 2287344-34-5](/img/structure/B2676508.png)
2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid
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Description
2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.314. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Acid-Catalyzed Isomerization and Dehydration
In the study by Lookhart and Feather (1978), the interconversion and dehydration of related dihydroxycarbonyl compounds were investigated in sulfuric acid, exploring pathways relevant to understanding the behavior of similar complex organic molecules (Lookhart & Feather, 1978).
Synthesis of N-Substituted 1,3-Oxazinan-2-ones
Trifunović et al. (2010) developed an efficient method for synthesizing N-substituted 1,3-oxazinan-2-ones, involving a compound structurally related to the target molecule. This synthesis has implications in organic chemistry and material science (Trifunović et al., 2010).
Integrated Process for Methacrylic Acid Synthesis
Pyo et al. (2012) described an integrated bioconversion and catalytic dehydration process to produce methacrylic acid from related compounds, demonstrating an environmentally friendly approach to chemical production (Pyo et al., 2012).
Tropospheric Aqueous-Phase Oxidation
Otto et al. (2017) investigated the aqueous-phase oxidation of isoprene-derived dihydroxycarbonyl compounds, related to atmospheric chemistry and environmental science (Otto et al., 2017).
Organometallic Analogues of Antibiotics
Patra et al. (2012) synthesized organometallic compounds, including carboxylic acid derivatives, for potential applications in medicinal chemistry (Patra et al., 2012).
Antimicrobial Studies
Nirmalan et al. (2016) conducted a study on the synthesis and antimicrobial properties of propanoic acid derivatives, highlighting the compound's potential in combating microbial pathogens (Nirmalan et al., 2016).
properties
IUPAC Name |
2-methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-6-9(8-14)13(4,5)10(15)16/h6H,7-8H2,1-5H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIFFKXITUYZLFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC=C(C1)C(C)(C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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